Cas no 1249917-42-7 (2-(tert-Butoxy)-6-fluoropyridine)

• Product Name: 2-(tert-Butoxy)-6-fluoropyridine
• CAS No: 1249917-42-7
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6630160
• PubChem ID: 61230294
• Update Time: 2025-05-22

2-(tert-Butoxy)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1,1-dimethylethoxy)-6-fluoro-
• 2-(tert-Butoxy)-6-fluoropyridine
• AKOS010479933
• SCHEMBL17036733
• 1249917-42-7

• Inchi： 1S/C9H12FNO/c1-9(2,3)12-8-6-4-5-7(10)11-8/h4-6H,1-3H3
• InChI Key： COULCVKWCYCUIL-UHFFFAOYSA-N
• SMILES： C1(OC(C)(C)C)=NC(F)=CC=C1

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 194.3±20.0 °C(Predicted)
• pka: -1.46±0.12(Predicted)

Additional information on 2-(tert-Butoxy)-6-fluoropyridine

Introduction to 2-(tert-Butoxy)-6-fluoropyridine (CAS No. 1249917-42-7)

2-(tert-Butoxy)-6-fluoropyridine is a highly specialized organic compound with the CAS registry number 1249917-42-7. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The molecule features a tert-butoxy group at the 2-position and a fluorine atom at the 6-position, making it a unique derivative of pyridine with distinct chemical and physical properties.

The synthesis of 2-(tert-butoxy)-6-fluoropyridine involves advanced organic chemistry techniques, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. These methods ensure the precise placement of substituents on the pyridine ring, which is critical for achieving the desired properties of the compound. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields.

One of the most notable applications of 2-(tert-butoxy)-6-fluoropyridine is in the field of pharmaceutical chemistry. This compound serves as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in viral replication and tumor growth. The presence of both a bulky tert-butoxy group and a fluorine atom provides excellent opportunities for further functionalization, enabling the creation of diverse drug candidates with enhanced pharmacokinetic profiles.

In addition to its role in drug discovery, 2-(tert-butoxy)-6-fluoropyridine has found applications in materials science. Its electron-withdrawing groups make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and thermal stability, paving the way for its use in next-generation electronic devices.

The chemical stability and reactivity of 2-(tert-butoxy)-6-fluoropyridine have also made it a valuable tool in organic synthesis. Its tert-butoxy group acts as a protecting group for hydroxyl functionalities during complex molecule constructions, while its fluorine atom introduces additional reactivity for further transformations. This dual functionality makes it an indispensable building block in modern organic chemistry.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of 2-(tert-butoxy)-6-fluoropyridine to ensure its safe handling and disposal. Studies indicate that under controlled conditions, this compound undergoes efficient microbial degradation, minimizing its ecological footprint. However, ongoing research is focused on developing even more sustainable production methods to align with global green chemistry initiatives.

In conclusion, 2-(tert-butoxy)-6-fluoropyridine (CAS No. 1249917-42-7) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and recent advancements in material science, positions it as a key player in future innovations within these fields.